5-(4-chlorophenyl)-2-(octahydro-2H-benzimidazol-2-ylidene)cyclohexane-1,3-dione
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Description
5-(4-Chlorophenyl)-2-(octahydro-2H-benzimidazol-2-ylidene)cyclohexane-1,3-dione is a cyclohexane-1,3-dione derivative characterized by a 4-chlorophenyl substituent at the C5 position and an octahydrobenzimidazolylidene group at the C2 position. The cyclohexane-1,3-dione core is a well-established pharmacophore known for its ability to chelate metal ions, particularly Fe²⁺, which underpins its role as an inhibitor of enzymes like 4-hydroxyphenylpyruvate dioxygenase (HPPD) . While direct synthesis data for this compound is unavailable in the provided evidence, analogous derivatives are synthesized via Michael addition reactions between chalcones and dimedone in the presence of sodium acetate . The octahydrobenzimidazolylidene substituent introduces a bicyclic amine structure, which may enhance binding affinity to biological targets compared to simpler substituents.
Properties
Molecular Formula |
C19H21ClN2O2 |
|---|---|
Molecular Weight |
344.8 g/mol |
IUPAC Name |
2-(3a,4,5,6,7,7a-hexahydro-1H-benzimidazol-2-yl)-5-(4-chlorophenyl)-3-hydroxycyclohex-2-en-1-one |
InChI |
InChI=1S/C19H21ClN2O2/c20-13-7-5-11(6-8-13)12-9-16(23)18(17(24)10-12)19-21-14-3-1-2-4-15(14)22-19/h5-8,12,14-15,23H,1-4,9-10H2,(H,21,22) |
InChI Key |
MQSGREYXTDQZTF-UHFFFAOYSA-N |
Canonical SMILES |
C1CCC2C(C1)NC(=N2)C3=C(CC(CC3=O)C4=CC=C(C=C4)Cl)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Analogs and Substituent Effects
Cyclohexane-1,3-dione derivatives exhibit diverse biological activities depending on their substituents. Below is a comparative analysis of key analogs:
Key Observations:
- This substituent is also present in antimalarial pyrazoline derivatives (e.g., IC₅₀ = 1.81 µM for a 4-chlorophenyl-containing compound) .
- In contrast, SC-0051’s benzoyl group directly competes with HPPD substrates .
- Trifluoromethyl Groups: NU-9’s 3,5-bis(trifluoromethyl)phenoxyethyl substituent improves metabolic stability and target engagement in neurodegenerative models .
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